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Compound of Interest

Compound Name: trans-3-Heptene
CAS No.: 68476-39-1
Cat. No.: B7770532
Get Quote
. J

CAS: 14686-14-7 | Formula: C7H14 | Role: Olefinic Building Block[1][2][3][4]

Executive Summary: The Dual-Hazard Profile

For researchers in drug development and organic synthesis, trans-3-heptene represents a
deceptive hazard.[3] While often viewed as a simple hydrocarbon solvent or reagent, its
specific physicochemical profile creates a "Dual-Hazard" scenario critical for scale-up and
catalytic applications (e.g., Olefin Metathesis):

e Thermodynamic Volatility: With a flash point of approx. -6°C to -1°C, it is highly flammable.[3]
Its non-polar nature (dielectric constant ~2.[3]0) means it accumulates static charge rapidly
during transfer, creating an ignition source within its own vapor cloud.[3]

» Silent Oxidation: Unlike ethers, internal alkenes are not always flagged for peroxides, yet
trans-3-heptene is air-sensitive.[3] Auto-oxidation at the allylic position can generate
hydroperoxides that poison sensitive catalysts (Grubbs, Schrock) used in late-stage drug
functionalization.[3]
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This guide moves beyond basic SDS compliance, providing a self-validating framework for the
safe, high-integrity handling of trans-3-heptene.[3]

Physicochemical & Hazard Intelligence

Data consolidated from TCI, Sigma-Aldrich, and PubChem safety archives.[3]

Property Value Operational Implication

Moderate volatility; requires
Boiling Point 96°C active cooling for reflux

condensers.[3]

CRITICAL: Vapors can ignite

Flash Point -6°C (Closed Cup)
at freezer temperatures.[3]
Lighter than water; will float
Density 0.698 g/mL and spread fire if water is
used.[3]
Significant headspace
Vapor Pressure ~52 mmHg @ 25°C concentration; fume hood

mandatory.[3]

H225: Highly FlammableH304:
o May be fatal if swallowed ) - )
GHS Classification o not induce vomiting; chemical
(Aspiration)H315/319:

Skin/Eye Irritant

Aspiration hazard means do

pneumonitis risk is high.[3][4]

Engineering Controls & Hierarchy

The following diagram illustrates the required safety barriers, prioritizing engineering controls
over PPE.
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Hazard: trans-3-Heptene

(Flash Pt: -6°C, Static Accumulator)

Primary Containment

Engineering Control:
Fume Hood (Face Vel > 100 fpm)
+ Inert Gas Manifold (Schlenk)

Process Safety

Admin Control:
Grounding Cables
+ Peroxide Testing Schedule

Last Resort

PPE:

Nitrile Gloves (Splash)
+ Flame Resistant Lab Coat

Click to download full resolution via product page

Figure 1: Hierarchy of Controls for handling volatile, flammable alkenes.

Self-Validating Handling Protocols
Protocol A: Static-Dissipative Inert Transfer

Rationale:trans-3-Heptene is a static accumulator.[3] Pouring it creates a charge separation.
[3] If the discharge energy exceeds 0.2 mJ (typical for hydrocarbons), ignition occurs.[3] This
protocol uses "Grounding" as a validation step.[3]
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Equipment:

» Nitrogen/Argon line.[3]

o Copper grounding wire with alligator clips.[3]

e Cannula (double-tipped needle) or chemically resistant syringe.[3]
Step-by-Step Workflow:

» Equilibration (The Check): Bring the reagent bottle to room temperature before opening.
Opening a cold bottle in humid air condenses water, ruining anhydrous integrity.[3]

e Grounding (The Validation):
o Attach one clip of the copper wire to the metal needle/cannula.[3]
o Attach the other end to a verified earth ground (e.g., fume hood chassis).[3]
o Why? This provides a path for static charge to dissipate during fluid friction.[3]

 Inert Purge: Insert an inert gas bleed needle into the septum of the source bottle before
withdrawing liquid.[3]

o Transfer: Withdraw liquid slowly. If using a syringe, do not "snap" the plunger back, as this
creates cavitation and static.[3]

o Post-Transfer: Quench the needle tip in a beaker of acetone inside the hood immediately
after use.

Protocol B: Peroxide Detection & Removal (Catalyst
Protection)

Rationale: Even "fresh" bottles can accumulate allylic peroxides.[3] In drug development, trace
peroxides can degrade expensive metathesis catalysts (Ru/Mo) or cause radical side reactions.

[3]

Validation Test (KI Starch):
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o Take a 0.5 mL aliquot of trans-3-heptene.[3]
e Add 0.5 mL of glacial acetic acid and a pinch of Potassium lodide (KI).
e Observation:

o Colorless: Safe for general use.[3]

o Yellow/Brown: Peroxides present.[3] STOP.

o Action: If positive, pass the solvent through a column of activated basic alumina before
use in catalysis.[3]

Reactivity & Metabolic Logic

Understanding why H304 (Aspiration) is a hazard helps in emergency decision-making.[3]

Inducing Vomiting High Risk | Aspiration into Lungs Fatal Outcome Chemical Pneumonitis
Avoid (CONTRAINDICATED) (Low Surface Tension) (Lung Tissue Dissolution)

Ingestion of

trans-3-Heptene Normal Path Stomach
(Systemic Absorption)

Click to download full resolution via product page

Figure 2: Pathophysiology of Aspiration Hazard.[3] Low viscosity allows the chemical to spread
across lung tissue instantly if vomited.

Emergency Response Procedures
Fire (Class B)[3][5]

e Do Not Use: Water Jet. (The heptene will float on the water, spreading the fire).[3]
e Use: Dry chemical powder (ABC), COz, or alcohol-resistant foam.[3]

o Action: If a bottle ignites, close the fume hood sash immediately to starve the fire of oxygen
and contain the blast.[3]
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Skin Exposure[2][3][4][5][6]

e Immediate Action: Drench area with water for 15 minutes.[3][5]

e Secondary Action: Do not use emollient creams immediately; they can trap the solvent
against the skin.[3] Wash with non-abrasive soap only after thorough rinsing.[3]

Spills (>500 mL)

o Evacuate the immediate area.
» Eliminate ignition sources (hot plates, stirrers).[3]
o Cover spill with activated carbon or spill pillows (vermiculite).[3]
e Do not use paper towels (increases surface area for evaporation and flammability).[3]
Storage & Waste Management
e Storage:
o Store in a Flammables Cabinet (yellow safety cabinet).[3]

o Keep container tightly closed under an inert atmosphere (Nitrogen/Argon) if stored for long
periods (>1 month) to prevent autoxidation.[3]

o Temperature: Cool, dry place (Refrigeration is acceptable only if the unit is explosion-
proof/spark-free).

e Disposal:
o Classify as Non-Halogenated Organic Solvent.[3]

o Do not mix with oxidizers (Nitric acid, Peroxides) in the waste stream.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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